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Compound of Interest

Compound Name: 1-Benzylpiperazin-2-one

Cat. No.: B112824 Get Quote

An In-depth Technical Guide to the Chemical Properties of 1-Benzylpiperazin-2-one

Abstract
This technical guide provides a comprehensive overview of the core chemical properties of 1-
Benzylpiperazin-2-one (CAS No: 59702-21-5), a heterocyclic compound of significant interest

in medicinal chemistry and drug development. As a key structural motif, the benzylpiperazinone

scaffold serves as a versatile building block for the synthesis of a wide range of biologically

active molecules. This document details its molecular structure, physicochemical properties,

synthesis, spectroscopic characterization, reactivity, and stability. The content is tailored for

researchers, scientists, and drug development professionals, offering field-proven insights and

detailed experimental protocols to support further investigation and application of this

compound.

Introduction and Significance
1-Benzylpiperazin-2-one is a derivative of piperazinone, featuring a benzyl group attached to

the nitrogen atom at position 1. The piperazine ring is a privileged scaffold in medicinal

chemistry, appearing in numerous approved drugs due to its ability to modulate

physicochemical properties such as solubility and basicity, and to interact with various

biological targets. The addition of the amide functionality in the piperazin-2-one core introduces

a rigidifying element and a hydrogen bond acceptor, while the N-benzyl group provides a

lipophilic domain and a site for further functionalization.

The primary significance of this molecule lies in its utility as a synthetic intermediate. Its

structure is a common feature in compounds targeting the central nervous system (CNS). For
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instance, derivatives have been explored in the development of novel cognition-enhancing

agents.[1] Understanding the fundamental chemical properties of 1-Benzylpiperazin-2-one is

therefore crucial for designing and synthesizing new chemical entities with desired

pharmacological profiles.

Molecular Structure and Physicochemical
Properties
Chemical Structure Analysis
The structure of 1-Benzylpiperazin-2-one consists of a six-membered piperazinone ring N-

substituted with a benzyl group. The molecule possesses a tertiary amine, a lactam (cyclic

amide), and an aromatic ring. These functional groups dictate its chemical behavior and

physical properties.
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Preparation

Reaction

Work-up & Purification

Analysis

Piperazin-2-one

Combine reactants in solvent

Benzyl Chloride Base (e.g., K₂CO₃) Solvent (e.g., Acetonitrile)

Heat under reflux
(e.g., 80°C, 12-24h)

Filter solids

Concentrate filtrate
(Rotary Evaporation)

Purify via Column Chromatography
(Silica gel, EtOAc/Hexane)

Characterize Product
(NMR, MS, IR)

1-Benzylpiperazin-2-one
(Final Product)
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Points of Diversification

1-Benzylpiperazin-2-one
(Core Scaffold)

Modification at N4
(Alkylation, Acylation,
Reductive Amination)

Synthetic Chemistry

Modification of Benzyl Ring
(Substitution at ortho, meta, para)

Synthetic Chemistry

Replacement of Benzyl Group
(Other aryl/heteroaryl groups)

Synthetic Chemistry

Library of Novel Derivatives

Biological Screening
(e.g., Receptor Binding Assays,

Enzyme Inhibition)

Pharmacology

Lead Compound Identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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